Cas no 108392-02-5 (1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt)

• Product Name: 1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt
• CAS No: 108392-02-5
• MF: C₃₉H₇₃NaO₈P
• MW: 723.95566534996
• MDL: MFCD00056673
• CID: 127997
• PubChem ID: 24898361
• Update Time: 2025-06-13

1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1,1'-[(1R)-1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester, sodium salt(1:1)
• 1,2-DI[CIS-9-OCTADECENOYL]-SN-GLYCERO-3-PHOSPHATE SODIUM SALT
• 1,2-dioleoyl-sn-glycero-3-phosphate (sodium salt)
• 9-Octadecenoic acid(9Z)-, 1,1'-[(1R)-1-[(phosphonooxy)methyl]-1,2-ethanediyl] ester, sodium sa...
• Phosphatidic Acid, Dioleoyl
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phosphate
• 1,2-Dioleoyl-sn-glycero-3-phosphoric acid monosodium salt
• 18:1 PA
• L-α-Phosphatidic acid, dioleoyl sodium salt
• DOPA monosodium salt
• L-A-phosphatidic acid dioleoyl sodium
• 1,2-DIOLEYOYL-SN-GLYCERO-3-PHOSPHATE NA
• PHOSPHATIDIC ACID, DIOLEOYL, SODIUM SALT
• L-ALPHA-PHOSPHATIDIC ACID, DIOLEOYL SODIUM SALT
• L-β,γ-Dioleoyl-α-phosphatidic acid monosodium salt
• 3-sn-Phosphatidic acid, 1,2-dioleoyl monosodium salt
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phosphate (sodium salt)
• 18:1(9Z))
• DOPA
• PA(18:1(9Z)
• 1,2-di-(9Z-octadecenoyl)-sn-glycero-3-phosphate (sodium salt); DOPA; PA(18:1(9Z)/18:1(9Z))
• 1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt
• SCHEMBL21434196
• 1,2-Dioleoyl-sn-glycero-3-phosphate sodium salt
• 108392-02-5
• KHDHADSEKGCPKW-ZBFGHDQJSA-N

• MDL： MFCD00056673
• Inchi： 1S/C39H73O8P.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(40)45-35-37(36-46-48(42,43)44)47-39(41)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h17-20,37H,3-16,21-36H2,1-2H3,(H2,42,43,44);/b19-17-,20-18-;/t37-;/m1./s1
• InChI Key： KHDHADSEKGCPKW-ZBFGHDQJSA-N
• SMILES： P(=O)(O)(O)OC[C@@H](COC(CCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O.[Na]

Computed Properties

• Exact Mass: 744.46800
• Monoisotopic Mass: 723.49407556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 38
• Complexity: 838
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 134.83000
• LogP: 12.50210
• Color/Form: 10 mg/mL (840875C-25mg)
  25 mg/mL (840875C-1g)
  25 mg/mL (840875C-200mg)
  25 mg/mL (840875C-500mg)

1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C
• Safety Term：WGK Germany 3

Related Categories

• Other Chemical Reagents

Additional information on 1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt

Recent Advances in the Application of 1,2-Dioleoyl-sn-glycero-3-phosphate, Sodium Salt (CAS: 108392-02-5) in Biomedical Research

1,2-Dioleoyl-sn-glycero-3-phosphate, sodium salt (CAS: 108392-02-5), commonly referred to as DOPA-Na, is a synthetic phospholipid that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its oleoyl fatty acid chains and negatively charged phosphate group, plays a pivotal role in the development of drug delivery systems, particularly in the formulation of liposomes and lipid nanoparticles. Recent studies have highlighted its potential in enhancing the stability, bioavailability, and targeted delivery of therapeutic agents, making it a critical component in modern nanomedicine.

One of the most notable advancements in the application of DOPA-Na is its use in the design of mRNA-based vaccines. The COVID-19 pandemic underscored the importance of lipid nanoparticles (LNPs) as carriers for mRNA, and DOPA-Na has emerged as a key excipient due to its ability to stabilize the lipid bilayer and facilitate endosomal escape. Research published in 2023 demonstrated that formulations incorporating DOPA-Na exhibited improved transfection efficiency and reduced immunogenicity compared to traditional lipid compositions. These findings have paved the way for its adoption in next-generation vaccine platforms targeting infectious diseases and cancer.

Beyond vaccine development, DOPA-Na has shown promise in the field of gene therapy. A recent study in the Journal of Controlled Release (2024) explored its role in the delivery of CRISPR-Cas9 components, where it was found to enhance the encapsulation efficiency and cellular uptake of gene-editing tools. The study reported a 30% increase in gene-editing efficiency when DOPA-Na was incorporated into the lipid formulation, suggesting its potential to overcome one of the major hurdles in CRISPR-based therapeutics. This breakthrough has significant implications for the treatment of genetic disorders and personalized medicine.

In addition to its applications in nucleic acid delivery, DOPA-Na has been investigated for its role in improving the pharmacokinetics of small-molecule drugs. A 2023 study in the European Journal of Pharmaceutics and Biopharmaceutics highlighted its use in the formulation of hydrophobic anticancer agents, such as paclitaxel. The researchers observed that DOPA-Na-based liposomes exhibited prolonged circulation time and enhanced tumor accumulation in murine models, leading to a marked reduction in systemic toxicity. These results underscore the versatility of DOPA-Na in addressing the challenges associated with conventional chemotherapy.

Despite its numerous advantages, the use of DOPA-Na is not without challenges. Recent investigations have raised concerns about batch-to-batch variability in commercial preparations, which can impact the reproducibility of research findings. A 2024 analysis in Analytical Chemistry emphasized the need for standardized quality control measures to ensure the consistency of DOPA-Na-based formulations. Furthermore, the long-term stability of DOPA-Na-containing nanoparticles under physiological conditions remains an area of active research, with some studies suggesting the need for additional stabilizing agents to prevent premature degradation.

Looking ahead, the future of DOPA-Na in biomedical research appears promising. Ongoing clinical trials are evaluating its safety and efficacy in various therapeutic contexts, including neurodegenerative diseases and regenerative medicine. Moreover, advances in synthetic chemistry are expected to yield novel derivatives of DOPA-Na with tailored properties, further expanding its applications. As the field continues to evolve, DOPA-Na is poised to remain a cornerstone of innovation in drug delivery and nanomedicine.